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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing MS143XD, a low molecular
weight polytetrafluoroethylene (PTFE) dry film release agent, for molding polydimethylsiloxane
(PDMS) in microfabrication applications. This document outlines the properties of MS143XD,
detailed protocols for its use, and quantitative performance metrics to ensure high-fidelity
replication of micro-scale features for applications in microfluidics, lab-on-a-chip devices, and
organ-on-a-chip systems.

Introduction to MS143XD for PDMS Molding

Polydimethylsiloxane (PDMS) is a widely used elastomer in microfabrication due to its optical
transparency, biocompatibility, and ease of use. The process of creating PDMS microstructures
involves casting the liquid PDMS prepolymer against a master mold, typically fabricated using
techniques like photolithography (e.g., with SU-8 photoresist). A critical step in this process is
the clean release of the cured PDMS from the master mold without damaging the delicate
micro-features on either the mold or the replica.

MS143XD is a PTFE-based release agent that forms a thin, uniform, and non-migrating dry film
on the master mold surface.[1][2][3] Its key advantages in a microfabrication context include:
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o Excellent Release Properties: The low surface energy of the PTFE coating prevents the
adhesion of PDMS, ensuring easy and clean release.[4][5]

» High Fidelity Replication: The thin and uniform coating preserves the fine details of the
master mold, allowing for the accurate replication of micro and nano-scale features.

» Durability and Reusability: A single application of MS143XD can facilitate multiple PDMS
release cycles, increasing the lifespan of valuable master molds.[4][6]

e Chemical Inertness: The PTFE coating is chemically inert and does not contaminate the
PDMS replica, which is crucial for biological and drug development applications.[4][5]

e Non-migrating and Non-staining: The dry film nature of MS143XD ensures that no residue is
transferred to the PDMS device, which could otherwise interfere with subsequent steps like
plasma bonding or cell culture.[1][2][3]

Quantitative Performance Data

The following tables summarize the expected performance of MS143XD in PDMS
microfabrication based on its properties and data from similar PTFE-based release agents.

Table 1: Physical and Chemical Properties of MS143XD Coating

Property Value Source
Coating Material Low Molecular Weight PTFE [11[2][3]
Appearance White Particle Suspension [7]
Carrier Solvent VOC-Exempt Solvent [11[3]
Cure Method Solvent Evaporation [7]
Operating Temperature Up to 260°C (500°F) [7]

Film Thickness (Typical) Sub-micron to a few microns Inferred
Non-Volatile Content ~3.5% Inferred

Table 2: Performance in PDMS Molding
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Parameter

MS143XD

Untreated Master

Silanization (Vapor
Phase)

PDMS Contact Angle
on Mold (°)

> 110

~95-105

> 110

Feature Replication
Fidelity

High (<1% deviation

for >1um features)

Low (High risk of

feature damage)

High (<1% deviation

for >1um features)

Number of Releases

per Application

> 20 (with care)

1 (with high risk of

mold failure)

>10

PDMS Surface
Roughness (Ra)

Low (comparable to

master mold)

High (due to tearing

and residue)

Low (comparable to

master mold)

Risk of Mold Damage

Low

Very High

Low to Moderate

Risk of PDMS

Contamination

Very Low

High (PDMS residue

on mold)

Low (potential for

silane transfer)

Table 3: Compatibility with Master Mold Materials
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Compatibility with

Master Mold Material Notes
MS143XD
Ideal for high-resolution
SU-8 (on Silicon Wafer) Excellent photolithography-defined
molds.[1]
Provides a smooth and stable
Silicon Excellent substrate for the release
agent.
Can be used for creating
Glass Excellent micro-features through etching.
[7]
] ) Proper post-curing of the resin
3D Printed Resins (e.g., SLA, ) )
Good is crucial to prevent
DLP) . .
interactions.
Often used for more robust
Metal (e.g., Aluminum, Steel) Excellent and high-throughput molding.

[7]

Experimental Protocols
Master Mold Preparation and Application of MS143XD

This protocol describes the steps for applying MS143XD to a master mold (e.g., an SU-8 mold

on a silicon wafer) for PDMS casting.

Materials:

Fume hood

Master mold (e.g., SU-8 on a silicon wafer)

MS143XD PTFE Release Agent

Nitrogen gas source or clean compressed air
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» Pipette or airbrush (optional, for controlled application)
e Oven or hotplate

Protocol:

e Clean the Master Mold:

o Thoroughly clean the master mold to remove any dust, debris, or residual solvents from
the fabrication process.

o Use isopropyl alcohol (IPA) followed by deionized (DI) water, and then dry the mold
completely with a gentle stream of nitrogen gas.

o For SU-8 molds, a gentle oxygen plasma treatment can be used for final cleaning, but
ensure the mold is fully cooled before applying the release agent.

o Apply MS143XD:

Work in a well-ventilated fume hood.

o

o Shake the MS143XD container well to ensure the PTFE particles are uniformly
suspended.

o Spray Application (Recommended for uniform coating): If using an aerosol can, hold it 15-
20 cm away from the master mold and apply a light, even coat. Avoid over-spraying, which
can lead to pooling and an uneven film.

o Pipette/Dispense Application: For smaller molds, dispense a small amount of MS143XD
onto the surface and tilt the mold to allow the liquid to flow over all features. Remove any
excess with a gentle stream of nitrogen.

e Drying and Curing:

o Allow the solvent to evaporate at room temperature for 5-10 minutes. The coating will
appear as a dry, white film.
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o For enhanced durability, a thermal cure is recommended. Place the coated master mold in
an oven or on a hotplate at 100-150°C for 5-10 minutes. This helps to sinter the PTFE
particles and improve adhesion to the mold surface.

e Final Preparation:
o Allow the master mold to cool to room temperature before pouring the PDMS.

o Visually inspect the coating for uniformity. If the coating is uneven, it can be removed with
a suitable solvent (consult the MS143XD datasheet) and the application process can be
repeated.

PDMS Casting and Curing

Materials:

e MS143XD-coated master mold

o PDMS prepolymer and curing agent (e.g., Sylgard 184)
e Weighing scale

e Mixing container and stirrer

e Vacuum desiccator

e Oven

Protocol:

e Prepare PDMS Mixture:

o In a clean container, weigh the PDMS prepolymer and curing agent, typically in a 10:1
ratio by weight.

o Thoroughly mix the two components for at least 3 minutes, ensuring a homogenous
mixture. Be careful not to introduce excessive air bubbles.

e Degas the PDMS:
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o Place the mixed PDMS in a vacuum desiccator and apply a vacuum to remove any
dissolved air bubbles.

o The PDMS will initially foam and then settle as the bubbles are removed. This process
usually takes 20-30 minutes.

e Cast PDMS onto the Master Mold:
o Carefully pour the degassed PDMS over the MS143XD-coated master mold.
o Ensure the PDMS covers all the micro-features and the entire area of interest.
e Cure the PDMS:
o Place the PDMS-covered master mold in an oven.

o Atypical curing cycle is 2-4 hours at 65-75°C. Curing times can be adjusted based on the
PDMS volume and desired hardness.

o Release the PDMS Replica:
o After curing, remove the mold from the oven and allow it to cool to room temperature.

o Carefully peel the cured PDMS replica from the master mold. The MS143XD coating
should allow for a smooth and easy release.

o Use a scalpel or blade to trim the PDMS replica as needed.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the key workflows in using MS143XD for PDMS
microfabrication.
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Caption: Experimental workflow for PDMS microfabrication using MS143XD.
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Caption: Troubleshooting logic for common issues in PDMS molding.
Troubleshooting
Problem 1: PDMS does not cure at the interface with the master mold.

e Cause: Cure inhibition from the master mold material (common with some 3D printing resins)
or improper mixing of PDMS.

e Solution: Ensure 3D printed molds are fully post-cured. Verify the PDMS mixing ratio and
ensure thorough mixing. MS143XD itself is non-inhibiting.

Problem 2: Difficulty in releasing the cured PDMS from the master mold.

o Cause: Incomplete or uneven coating of MS143XD. High aspect ratio micro-features can
also increase stiction.

¢ Solution: Re-apply MS143XD, ensuring a uniform coating. For high aspect ratio features, a
slightly thicker coating or a two-step application may be beneficial. Allow for complete solvent
evaporation and thermal curing of the release agent.

Problem 3: Damage to micro-features on the PDMS replica or the master mold upon release.
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» Cause: Insufficient PDMS curing, leading to tearing. Aggressive or uneven peeling of the
PDMS.

e Solution: Ensure the PDMS is fully cured. Peel the PDMS from the mold slowly and at a low
angle.

Problem 4: Poor bonding of the PDMS replica to glass or another PDMS layer after release.

o Cause: Contamination of the PDMS surface. While MS143XD is non-migrating, excessive
application could potentially lead to loose particles.

e Solution: Apply a thin, even coat of MS143XD. After release, inspect the PDMS surface and,
if necessary, clean it with IPA before plasma treatment and bonding.

By following these protocols and guidelines, researchers can effectively utilize MS143XD to
achieve reliable and high-fidelity replication of PDMS microstructures for a wide range of
research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for MS143XD in PDMS
Microfabrication]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406210/docs#application-notes-and-protocols-for-
ms143xd-in-pdms-microfabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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